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Abstract

Bis(dichlorothiophosphonyl)methane, a unique organophosphorus compound, stands as a
versatile yet under-explored building block in synthetic and medicinal chemistry. This guide
provides a comprehensive overview of its chemical identity, including its IUPAC name and
known synonyms, alongside a detailed exploration of its structure and physicochemical
properties. While specific experimental data on its synthesis and reactivity remain limited in
publicly accessible literature, this document extrapolates potential synthetic routes and reactive
characteristics based on the established chemistry of analogous organophosphorus
compounds. Furthermore, it delves into the broader context of organophosphorus compounds
in drug development, highlighting the potential applications of
bis(dichlorothiophosphonyl)methane as a precursor for novel therapeutic agents. This guide
aims to be a foundational resource for researchers and scientists interested in harnessing the
potential of this intriguing molecule.
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Nomenclature and Chemical Identity

Bis(dichlorothiophosphonyl)methane is a geminal bis(phosphorus) compound where two
dichlorothiophosphonyl groups are attached to the same carbon atom.

IUPAC Name: Methanebis(phosphonothioic dichloride)

Common Name: Bis(dichlorothiophosphonyl)methane

CAS Number:; 1499-32-7

Molecular Formula: CH2ClsP2S2

Molecular Weight: 281.92 g/mol
Synonyms:

» Methane, bis(dichlorothiophosphinyl)-

Chemical Structure:

The structure of Bis(dichlorothiophosphonyl)methane features a central methylene carbon
atom bonded to two phosphorus atoms. Each phosphorus atom is also bonded to two chlorine
atoms and a sulfur atom via a double bond.

Caption: 2D structure of Bis(dichlorothiophosphonyl)methane.

Physicochemical Properties

While extensive experimental data is not readily available, some predicted and reported
physical properties are summarized below.
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Property Value Source
Molecular Weight 281.92 g/mol
Appearance Expected to be a solid or liquid

o Expected to be sensitive to
Reactivity ] ] [1]
moisture and air

Note: The lack of comprehensive experimental data necessitates caution when handling this

compound.

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols for Bis(dichlorothiophosphonyl)methane are
not widely published. However, its synthesis can be conceptually approached based on
established methods for forming P-C-P bonds and for introducing the thiophosphonyl group.

Potential Synthetic Pathways

A plausible synthetic route could involve the reaction of a methylenebis(phosphonous

dichloride) with a sulfurizing agent.

Methylenebis(phosphonous dichloride)
Cl2PCHzPCI2 Sulfurization
Bis(dichIorothiophosphonyl)methana

\( (S)CI2PCH2P(S)Cl2
Sulfurizing Agent
(e.g., Ss, Lawesson's Reagent)

Click to download full resolution via product page

Caption: A potential synthetic route to Bis(dichlorothiophosphonyl)methane.

This approach is analogous to the synthesis of other thiophosphonyl halides. The choice of
sulfurizing agent and reaction conditions would be critical to optimize the yield and purity of the

final product.
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Expected Reactivity

The two dichlorothiophosphonyl groups in Bis(dichlorothiophosphonyl)methane are
expected to be the primary sites of reactivity. The phosphorus-chlorine bonds are susceptible to
nucleophilic attack, making the compound a valuable precursor for a variety of derivatives.

Nucleophilic Substitution:

The chlorine atoms can be readily displaced by a wide range of nucleophiles, including
alcohols, phenols, amines, and thiols. This reactivity allows for the introduction of diverse
functional groups, leading to the synthesis of novel bis(phosphonothioate) esters, amides, and
thioesters.

Gis(dichIorothiophosphonyl)methane Nucleophilic Substitution
Bis(phosphonothioate) Derivativei

(Esters, Amides, Thioesters)
Nucleophiles
(ROH, RNHz, RSH)

Click to download full resolution via product page
Caption: Expected reactivity of Bis(dichlorothiophosphonyl)methane with nucleophiles.

The causality behind this reactivity lies in the electrophilic nature of the phosphorus atom,
which is enhanced by the electron-withdrawing chlorine and sulfur atoms. The reaction
proceeds via a nucleophilic attack on the phosphorus center, followed by the departure of a
chloride ion as the leaving group.

Potential Applications in Drug Development

Organophosphorus compounds are integral to medicinal chemistry, with numerous approved
drugs containing phosphorus-based functional groups.[2] These compounds often serve as
mimics of natural phosphates, enabling them to interact with biological targets such as

enzymes and receptors.

Bis(dichlorothiophosphonyl)methane, as a bifunctional building block, offers the potential to
synthesize novel bisphosphonothioate compounds. These derivatives could be explored for a
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variety of therapeutic applications, including:

e Enzyme Inhibitors: The tetrahedral geometry of the phosphonothioate group can mimic the
transition state of enzymatic reactions, leading to potent and selective enzyme inhibition.

» Antiviral Agents: Organophosphorus compounds have shown promise as antiviral agents.
The bisphosphonothioate scaffold could be functionalized to target viral enzymes or
replication processes.

o Drug Delivery: The introduction of phosphonate or phosphonothioate moieties can improve
the pharmacokinetic properties of drug candidates, such as their solubility and cell
permeability.

The rationale for exploring Bis(dichlorothiophosphonyl)methane in drug discovery lies in its
ability to generate a library of structurally diverse bisphosphonothioate derivatives through
straightforward nucleophilic substitution reactions. This allows for the systematic exploration of
structure-activity relationships (SAR) to identify lead compounds with desired biological
activities.

Conclusion

Bis(dichlorothiophosphonyl)methane is a chemically intriguing molecule with significant
potential as a building block in synthetic and medicinal chemistry. While detailed experimental
data remains scarce, its predicted reactivity, based on the principles of organophosphorus
chemistry, suggests that it can serve as a versatile precursor for a wide range of novel
compounds. For researchers and drug development professionals, this compound represents
an opportunity to explore new chemical space and develop innovative therapeutic agents.
Further investigation into its synthesis, reactivity, and biological activity is warranted to fully
unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b075667/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-dichlorothiophosphonyl-methane
https://www.benchchem.com/product/b075667/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-dichlorothiophosphonyl-methane
https://www.benchchem.com/product/b075667?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. BIS(DICHLOROPHOSPHINO)METHANE | 28240-68-8 [chemicalbook.com]
o 2. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [An In-Depth Technical Guide to
Bis(dichlorothiophosphonyl)methane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075667/docs#an-in-depth-technical-guide-to-bis-
dichlorothiophosphonyl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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